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For Researchers, Scientists, and Drug Development Professionals

Introduction

Epoxyquinomicin D is a naturally occurring antibiotic belonging to the epoxyquinone class of
compounds. Isolated from the fermentation broth of Amycolatopsis sp. MK299-95F4, it is a
member of the epoxyquinomicin family, which also includes epoxyquinomicins A, B, and C[1][2]
[3]. Structurally, Epoxyquinomicin D is the reduced derivative of Epoxyquinomicin A[3][4]. This
technical guide provides an in-depth overview of the physico-chemical properties, experimental
protocols for its isolation and characterization, and insights into its biological activities and

potential mechanisms of action.

Physico-Chemical Properties

The fundamental physico-chemical characteristics of Epoxyquinomicin D are summarized in
the table below, providing a quantitative snapshot of its key properties.
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Property Value Reference

Molecular Formula C14H12NOG6CI [3]

Molecular Weight 325.70 g/mol Calculated from molecular

formula
Appearance Acidic nature [3]
Melting Point 163-168 °C (decomposition) [3]
Soluble in methanol, acetone,
Solubility and ethyl acetate; slightly 3]

soluble in chloroform; insoluble

in n-hexane.

Specific Rotation

[0]DA25 +142° (c 1.0,

methanol)

[5]

Spectral Data

The structural elucidation of Epoxyquinomicin D has been supported by various

spectroscopic techniques.

Infrared (IR) Spectroscopy: The IR spectrum of Epoxyquinomicin D shows characteristic

absorption bands for an amide carbonyl group at 1640-1670 cm~* and a hydroxyl group at

3430-3450 cm~1[3].

UV-Visible Spectroscopy: The UV spectrum of Epoxyquinomicin D is similar to that of

Epoxyquinomicin C[3].

Nuclear Magnetic Resonance (NMR) Spectroscopy: The *H and 3C NMR chemical shifts for

Epoxyquinomicin D in CDsOD are detailed in the table below[3].
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'H Chemical Shift (ppm,

Position 13C Chemical Shift (ppm) Lo .
multiplicity, J in Hz)

1 70.4 4.49 (m)

2 134.5

3 143.1 7.23(s)

4 200.1

5 61.8

6 64.6 3.24(d, 2.5)

7 62.1 3.70 (d, 12.5), 3.80 (d, 12.5)

1 117.9

2' 155.6

3 120.1 7.63 (d, 8.0)

4 129.5 7.00 (dd, 8.0, 8.0)

5' 125.5 7.39 (d, 8.0)

6' 123.0

Experimental Protocols
Isolation and Purification of Epoxyquinomicin D

Epoxyquinomicin D is produced by the actinomycete strain Amycolatopsis sp. MK299-95F4.
The following protocol outlines the general steps for its fermentation, isolation, and
purification[1][2][3].
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Fermentation

Cultivation of Amycolatopsis sp. MK299-95F4 in a suitable nutrient medium under aerobic conditions

Culture Broth

Extrdction
Y

Separation of mycelial cake and supernatant from the culture broth.

Supernatant
\ 4

Extraction of the supernatant with an organic solvent such as ethyl acetate|

Crude Extract

Purification

Concentration of the organic extract under reduced pressure.

\ 4

Chromatographic separation using silica gel and other stationary phases.

\4

Crystallization to obtain pure Epoxyquinomicin D.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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